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Ein technischer Leitfaden zur Formulierung und Anwendung von Wofasteril in
pharmazeutischen Reinräumen

Einführung

Die Aufrechterhaltung der Sterilität in pharmazeutischen Reinräumen ist von entscheidender

Bedeutung für die Sicherheit und Wirksamkeit von Arzneimitteln. Die Dekontamination von

Oberflächen und Ausrüstung erfordert den Einsatz von hochwirksamen Desinfektionsmitteln mit

einem breiten Wirkungsspektrum. Wofasteril, ein Desinfektionsmittel auf Basis von

Peressigsäure (PES), ist für den Einsatz in aseptischen Produktionsanlagen der Pharma- und

Kosmetikindustrie vorgesehen.[1][2] Dieser technische Leitfaden beschreibt die Formulierung,

den Wirkmechanismus, die Wirksamkeitsdaten und die Anwendungsprotokolle von Wofasteril
für Fachleute in der Forschung, Wissenschaft und Arzneimittelentwicklung.

Formulierung und Wirkstoffe
Wofasteril ist ein konzentriertes Desinfektionsmittel, dessen Hauptwirkstoff Peressigsäure

(PES oder PAA) ist.[3][4] Die Konzentration im Handelsprodukt liegt bei etwa 40 %.[4] Für die

Anwendung muss das Konzentrat unmittelbar vor Gebrauch mit Wasser verdünnt werden.[1][3]

Eine Besonderheit von Wofasteril ist die Anwendung im sogenannten Kombinationsverfahren.

Hierbei wird das saure Wofasteril-Konzentrat mit einem alkalischen Zusatz namens alcapur®

in einem Verhältnis von typischerweise 1:3 in Wasser verdünnt.[1][3] Diese Kombination
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neutralisiert die Lösung, was zu einer besseren Materialverträglichkeit und einer geringeren

Geruchsbelästigung führt, ohne die desinfizierende Wirkung zu beeinträchtigen.[3]

Wirkmechanismus der Peressigsäure
Der Wirkmechanismus von Wofasteril beruht auf den stark oxidativen Eigenschaften der

Peressigsäure. Dieser unspezifische Wirkmechanismus verhindert die Entwicklung von

mikrobiellen Resistenzen.[4] PES denaturiert Proteine und Enzyme, zerstört die Zellwände von

Mikroorganismen und schädigt deren genetisches Material. Nach der Reaktion zerfällt

Peressigsäure in umweltverträgliche Substanzen: Essigsäure, Wasser und Sauerstoff.[4]
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Wirkmechanismus von Peressigsäure (PES)
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Wirkmechanismus der Peressigsäure auf mikrobielle Zellen.

Antimikrobielle Wirksamkeit
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Wofasteril besitzt ein breites Wirkungsspektrum, das bakterizide, mykobakterizide, fungizide,

viruzide und sporizide Eigenschaften umfasst.[1][5] Besonders die sporizide Wirkung ist für den

Einsatz in pharmazeutischen Reinräumen von großer Bedeutung.

Sporizide Wirksamkeit
In einer Studie wurde die sporizide Wirksamkeit von Wofasteril-Formulierungen gegen

hochresistente Bacillus-Sporen auf Oberflächen von persönlicher Schutzausrüstung (PSA)

untersucht. Die Ergebnisse zeigen eine hohe Effektivität.[6][7][8]
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Tabelle 1: Zusammenfassung der quantitativen Daten zur sporiziden Wirksamkeit von

Wofasteril.

Eine weitere Untersuchung bestätigte die sporizide Aktivität einer Peressigsäure-basierten

Formulierung gegen Sporen des hypervirulenten Stammes Clostridium difficile (Ribotyp 027).

[9]
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Anwendungsprotokolle in Reinräumen
Die Anwendung von Wofasteril in Reinräumen muss nach einem validierten Protokoll erfolgen,

um eine gleichbleibende und effektive Dekontamination sicherzustellen.

Oberflächen-Wischdesinfektion
Die Wischdesinfektion ist die gängigste Methode zur Dekontamination von Oberflächen wie

Werkbänken, Wänden, Böden und Geräten.
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Start: Desinfektions-
zyklus

1. Vorbereitung
- Persönliche Schutzausrüstung anlegen

- Wofasteril-Lösung ansetzen
(z.B. mit alcapur®)

2. Vorreinigung
- Grobe Verschmutzungen entfernen

- Oberflächen mit neutralem
Reiniger säubern

gemäß Reinraum-
vorschrift

3. Applikation
- Desinfektionslösung aufbringen

(z.B. mit Mopp oder Tuch)
- Vollständige Benetzung sicherstellen

von rein nach unrein,
von oben nach unten

4. Einwirkzeit
- Definierte Kontaktzeit einhalten

(siehe Wirksamkeitsdaten, z.B. 5-15 min)
- Oberfläche feucht halten

5. Nachspülen (optional)
- Falls erforderlich, mit sterilem

Wasser nachwischen, um
Rückstände zu entfernen

Ende: Fläche
dekontaminiert

Click to download full resolution via product page

Allgemeiner Arbeitsablauf für die Oberflächen-Wischdesinfektion.
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Raumdesinfektion mittels Verdampfung
Für eine umfassende Dekontamination ganzer Räume inklusive schwer zugänglicher Bereiche

eignet sich die Verdampfung. Die Variante Wofasteril® SC wurde speziell für diesen Zweck

entwickelt.[10]

Protokoll-Eckpunkte:

Vorbereitung: Der zu dekontaminierende Raum muss abgedichtet werden.

Lösung: Eine 80%ige (v/v) Wofasteril® SC Lösung wird angesetzt.[10]

Dosierung: Pro Kubikmeter Raumvolumen werden 20–30 ml der Lösung benötigt.[10]

Verdampfung: Die Lösung wird in einem geeigneten Gerät bei bis zu 103 °C verdampft, bis

ca. 60 % des Füllvolumens verdampft sind.[10]

Einwirkzeit: Die empfohlene Kontaktzeit beträgt 1-2 Stunden.[10]

Experimentelles Protokoll zur Wirksamkeitsprüfung
(Beispiel)
Die in Tabelle 1 zitierten Daten wurden mittels eines standardisierten Oberflächentests

gewonnen. Ein solches Protokoll ist entscheidend für die Validierung der

Desinfektionsmittelwirksamkeit unter praxisnahen Bedingungen.
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Protokoll: Sporizider Oberflächentest

1. Sporensuspension
- Bacillus-Spezies in definierter

Konzentration herstellen

2. Inokulation
- Testoberflächen (z.B. PSA-Material)

mit Sporensuspension beimpfen

3. Trocknung
- Inokulierte Oberflächen unter

kontrollierten Bedingungen trocknen lassen

4. Desinfektion
- Wofasteril-Lösung auf die

getrockneten Sporen aufbringen
- Mechanische Verteilung sicherstellen

5. Exposition
- Definierte Kontaktzeit bei

kontrollierter Temperatur einhalten

6. Neutralisation
- Desinfektionsmittelwirkung mit

einem geeigneten Neutralisationsmittel stoppen

7. Keimrückgewinnung
- Verbliebene, lebensfähige Sporen

von der Oberfläche eluieren

8. Quantifizierung
- Eluat auf Agarplatten ausplattieren
- Kolonien nach Inkubation zählen

9. Auswertung
- Log₁₀-Reduktionsfaktor berechnen

Click to download full resolution via product page

Workflow eines experimentellen Protokolls zur sporiziden Wirksamkeitsprüfung.
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Zusammenfassung

Wofasteril ist ein hochwirksames Desinfektionsmittel auf Peressigsäurebasis mit einem breiten

antimikrobiellen Spektrum, das für die anspruchsvollen Bedingungen in pharmazeutischen

Reinräumen geeignet ist. Seine starke sporizide Wirkung, der unspezifische

Oxidationsmechanismus, der Resistenzen verhindert, und die umweltverträglichen

Zerfallsprodukte machen es zu einer zuverlässigen Wahl für die Aufrechterhaltung aseptischer

Bedingungen. Die Anwendung im Kombinationsverfahren mit alcapur® verbessert zudem die

Materialverträglichkeit und Anwendersicherheit. Die Implementierung muss stets im Rahmen

validierter Reinigungs- und Desinfektionsprotokolle erfolgen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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